3-chloro-N-(2-methyl-5-nitrophenyl)propanamide
Description
“3-chloro-N-(2-methyl-5-nitrophenyl)propanamide” is a chemical compound with the molecular formula C10H11ClN2O3 . It has a molecular weight of 242.66 .
Molecular Structure Analysis
The molecular structure of “3-chloro-N-(2-methyl-5-nitrophenyl)propanamide” can be represented by the InChI code: 1S/C10H11ClN2O4/c1-17-9-3-2-7 (13 (15)16)6-8 (9)12-10 (14)4-5-11/h2-3,6H,4-5H2,1H3, (H,12,14) .Scientific Research Applications
Pharmacokinetics and Metabolism
A study by Wu et al. (2006) on a related compound, S-1 [3-(4-fluorophenoxy)-2-hydroxy-2-methyl-N-[4-nitro-3-(trifluoromethyl)phenyl]-propanamide], explores its pharmacokinetics and metabolism in rats. This research is part of preclinical development for androgen-dependent diseases. S-1 demonstrated low clearance, moderate volume of distribution, and extensive metabolism, showcasing its potential as a novel therapeutic agent (Wu et al., 2006).
Spectrophotometric Analysis
Rangappa et al. (2000) developed a new extractive spectrophotometric method to determine flutamide (chemically known as 2methyl-N-[4-nitro-3-(trifluoromethyl)phenyl]propanamide) in pure and pharmaceutical formulations. This innovative approach, utilizing promethazine hydrochloride as a reagent, highlights the compound's analytical significance in the pharmaceutical industry (Rangappa et al., 2000).
Immunosuppressive Activities
Giraud et al. (2010) synthesized N-aryl-3-(indol-3-yl)propanamides and evaluated their immunosuppressive activities. Among these, 3-[1-(4-chlorobenzyl)-1H-indol-3-yl]-N-(4-nitrophenyl)propanamide exhibited significant inhibitory activity, demonstrating the chemical's potential in developing immunosuppressive drugs (Giraud et al., 2010).
Analytical Chemistry
Khan et al. (2015) reported on a method using higher electrospray ionization mass spectrometry (ESI-MS) for detecting flutamide in pharmaceutical dosages. This method underscores the importance of propanamide moiety in structure elucidation and offers a practical approach for identifying flutamide in unknown samples (Khan et al., 2015).
Synthesis of Chiral Intermediates
Choi et al. (2010) explored the asymmetric synthesis of (S)-3-chloro-1-phenyl-1-propanol using Saccharomyces cerevisiae reductase, demonstrating the compound's role as a chiral intermediate in synthesizing antidepressant drugs. This research highlights the compound's significance in the pharmaceutical development of chirally pure substances (Choi et al., 2010).
properties
IUPAC Name |
3-chloro-N-(2-methyl-5-nitrophenyl)propanamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11ClN2O3/c1-7-2-3-8(13(15)16)6-9(7)12-10(14)4-5-11/h2-3,6H,4-5H2,1H3,(H,12,14) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QBQQMOMVEZGHTF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)[N+](=O)[O-])NC(=O)CCCl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11ClN2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.66 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-chloro-N-(2-methyl-5-nitrophenyl)propanamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(6-Morpholin-4-yl-1,3-dioxobenzo[de]isoquinolin-2-yl)ethyl 4-(dimethylsulfamoyl)benzoate](/img/structure/B2961326.png)
![2-{[5-(furan-2-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide](/img/structure/B2961327.png)
![3-chloro-N-(11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzamide](/img/structure/B2961329.png)
![1-benzyl-4-{1-[2-(4-chlorophenoxy)ethyl]-1H-benzimidazol-2-yl}pyrrolidin-2-one](/img/structure/B2961331.png)
![1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-4-(2-pyridinyl)-1H-pyrazol-5-amine](/img/structure/B2961337.png)
![3-{1H-imidazo[4,5-b]pyridin-2-yl}propan-1-amine dihydrochloride](/img/structure/B2961342.png)
![N-(2,4-dimethoxyphenyl)-2-[3-(4-fluorobenzoyl)-6-methoxy-4-oxoquinolin-1-yl]acetamide](/img/structure/B2961343.png)
![N-[[6-(Difluoromethoxy)-1,3-benzodioxol-5-yl]methyl]-N-methylsulfamoyl fluoride](/img/structure/B2961345.png)